Cas no 59619-92-0 (3,7-Octadecadienoic acid, methyl ester, (Z,Z)-)

• Product name: 3,7-Octadecadienoic acid, methyl ester, (Z,Z)-
• CAS No: 59619-92-0
• MF: C₁₉H₃₄O₂
• MW: 294.472066402435
• CID: 338007
• PubChem ID: 71442820

3,7-Octadecadienoic acid, methyl ester, (Z,Z)- Chemical and Physical Properties

Names and Identifiers

• 3,7-Octadecadienoic acid, methyl ester, (Z,Z)-
• methyl octadeca-3,7-dienoate
• DTXSID40851679
• 59619-92-0

• Inchi： InChI=1S/C19H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h12-13,16-17H,3-11,14-15,18H2,1-2H3/b13-12+,17-16+
• InChI Key： RPPKENIMWOVZIA-CANNQBONSA-N
• SMILES： C(OC)(=O)C/C=C/CC/C=C/CCCCCCCCCC

Computed Properties

• Exact Mass: 294.25602
• Monoisotopic Mass: 294.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 7.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3